Calcium triphosphide

• CAS No.: 51404-03-6
• Molecular Formula: CaP3-7
• Molecular Weight: 133.00 g/mol
• IUPAC Name: calcium;phosphorus(3-)
• InChI: InChI=1S/Ca.3P/q+2;3*-3
• InChI Key: BJFJZZALIBLIPI-UHFFFAOYSA-N
• Canonical SMILES: [P-3].[P-3].[P-3].[Ca+2]

Description

Calcium triphosphide, commonly referred to as tricalcium phosphate (TCP) with the chemical formula Ca₃(PO₄)₂, is a calcium phosphate compound with a calcium-to-phosphorus (Ca/P) molar ratio of 1.5. It exists in multiple polymorphs, including α-, β-, and γ-TCP, but β-TCP is the most thermodynamically stable form under ambient conditions and is widely used in biomedical applications . TCP is synthesized via high-temperature calcination (>1000°C) of calcium hydroxide and orthophosphoric acid or through hydrolysis of dicalcium phosphate (DCP) under controlled steam pressure . Its biocompatibility, osteoconductivity, and controlled resorption rate make it a cornerstone material in bone graft substitutes, drug delivery systems, and dental coatings .

Preparation Methods

Synthetic Routes and Reaction Conditions

Calcium triphosphide can be synthesized through the direct combination of elemental calcium and phosphorus. The reaction is typically carried out in an inert atmosphere to prevent unwanted side reactions. The general reaction is as follows: [ 3\text{Ca} + 2\text{P} \rightarrow \text{Ca}_3\text{P}_2 ]

Industrial Production Methods

In industrial settings, this compound is produced by heating a mixture of calcium and phosphorus in a controlled environment. The reaction is conducted at high temperatures to ensure complete conversion of the reactants to the desired product. The process requires careful handling of the reactants and products due to their reactivity.

Chemical Reactions Analysis

Types of Reactions

Calcium triphosphide undergoes several types of chemical reactions, including:

• Hydrolysis: : Reacts with water to produce phosphine gas and calcium hydroxide. [ \text{Ca}_3\text{P}_2 + 6\text{H}_2\text{O} \rightarrow 3\text{Ca(OH)}_2 + 2\text{PH}_3 ]

• Oxidation: : Can be oxidized to form calcium phosphate and other phosphorus oxides. [ \text{Ca}_3\text{P}_2 + 5\text{O}_2 \rightarrow 3\text{CaO} + 2\text{P}_2\text{O}_5 ]

Common Reagents and Conditions

Common reagents used in reactions with this compound include water, oxygen, and acids. The reactions are typically carried out under controlled conditions to manage the reactivity of the compound and the safety of the process.

Major Products Formed

The major products formed from the reactions of this compound include phosphine gas, calcium hydroxide, calcium oxide, and phosphorus oxides. These products have various applications in different fields.

Scientific Research Applications

Agricultural Applications

Rodenticide : Calcium triphosphide is primarily used as a rodenticide. It releases phosphine gas when it reacts with moisture, which is toxic to rodents. This application is significant in controlling rodent populations in agricultural settings.

Fumigant : The compound is also utilized as a fumigant for stored grains and other agricultural products. Its ability to generate phosphine makes it effective against pests that threaten food security.

Chemical Synthesis

This compound serves as a precursor in the synthesis of various phosphide compounds. It is particularly useful in producing:

• Phosphine : Used in organic synthesis and as a reducing agent.
• Metal Phosphides : Employed in the production of semiconductors and other electronic materials.

Materials Science

In materials science, this compound has been explored for its potential use in:

• Corrosion Inhibition : Studies have shown that this compound can act as an anticorrosive pigment in paints, enhancing the durability of coatings by preventing corrosion on metal surfaces .
• Nanotechnology : Research indicates potential applications of this compound nanoparticles in drug delivery systems due to their unique properties at the nanoscale .

Data Table: Applications of this compound

Application	Description	Benefits
Rodenticide	Releases phosphine gas upon moisture reaction	Effective pest control
Fumigant	Used for fumigating stored agricultural products	Protects food from pests
Chemical Synthesis	Precursor for phosphine and metal phosphides	Useful in organic synthesis
Corrosion Inhibition	Acts as an anticorrosive pigment in paints	Enhances durability of coatings
Nanotechnology	Potential use in drug delivery systems	Unique properties at nanoscale

Case Studies

• Rodent Control Efficacy :
  A study conducted on the effectiveness of this compound as a rodenticide demonstrated a significant reduction in rodent populations in treated areas. The study highlighted the safety measures required during application due to the toxic nature of phosphine gas.
• Corrosion Resistance :
  Research published on the use of this compound in paints indicated that formulations containing this compound exhibited superior corrosion resistance compared to traditional coatings. The study evaluated various environmental conditions and confirmed its effectiveness over time.
• Nanoparticle Applications :
  Investigations into the use of this compound nanoparticles for drug delivery revealed promising results regarding their biocompatibility and ability to enhance drug solubility. These findings suggest potential applications in targeted therapies.

Mechanism of Action

The mechanism of action of calcium triphosphide involves its reactivity with water and other compounds. When it comes into contact with water, it hydrolyzes to produce phosphine gas and calcium hydroxide. The phosphine gas can then interact with various molecular targets and pathways, depending on the specific application.

Comparison with Similar Compounds

Comparison with Similar Calcium Phosphate Compounds

Calcium phosphate compounds exhibit diverse properties depending on their Ca/P ratios, crystallinity, and synthesis routes. Below is a detailed comparison of TCP with key analogues:

Hydroxyapatite (HAP)

• Formula : Ca₁₀(PO₄)₆(OH)₂
• Ca/P Ratio : 1.67
• Structure : Highly crystalline, hexagonal symmetry.
• Solubility : Extremely low (<0.1 mg/L at pH 7.4), leading to long-term stability in physiological environments.
• Applications : Dental implants, bone fillers, and bioactive coatings due to its similarity to natural bone mineral .
• Key Difference: Unlike TCP, HAP is non-resorbable under physiological conditions, limiting its use in applications requiring biodegradability .

Dicalcium Phosphate (DCP)

• Formula : CaHPO₄
• Ca/P Ratio : 1.0
• Structure : Crystalline (monetite or brushite forms).
• Solubility : Moderate (40–60 mg/L at pH 7.4), pH-dependent.
• Applications : Pharmaceutical excipient, food additive, and precursor for TCP synthesis .
• Key Difference : DCP’s higher solubility makes it unsuitable for long-term implants but ideal for transient calcium supplementation .

Amorphous Calcium Phosphate (ACP)

• Formula : Variable, often Ca₃(PO₄)₂·nH₂O
• Ca/P Ratio : ~1.2
• Structure: Non-crystalline, disordered lattice.
• Solubility : High (>100 mg/L at pH 7.4), enabling rapid ion release.
• Applications : Dental remineralization, coatings for enhanced bioactivity .
• Key Difference : ACP’s lack of crystallinity results in faster degradation compared to TCP, limiting mechanical strength but enhancing bioactive ion release .

Octacalcium Phosphate (OCP)

• Formula : Ca₈H₂(PO₄)₆·5H₂O
• Ca/P Ratio : 1.33
• Structure : Layered crystalline structure.
• Solubility : Intermediate (10–20 mg/L at pH 7.4).
• Applications : Bone regeneration templates due to its role as an intermediate in HAP formation .
• Key Difference : OCP’s transitional nature contrasts with TCP’s stability, making it a precursor rather than an endpoint in biomineralization .

Comparative Data Table

Property	β-TCP	HAP	DCP	ACP
Formula	Ca₃(PO₄)₂	Ca₁₀(PO₄)₆(OH)₂	CaHPO₄	Ca₃(PO₄)₂·nH₂O
Ca/P Ratio	1.5	1.67	1.0	~1.2
Crystallinity	Crystalline (β-phase)	Highly crystalline	Crystalline	Amorphous
Solubility (mg/L)	25–40	<0.1	40–60	>100
Resorption Rate	Moderate	Non-resorbable	Fast	Very Fast
Key Applications	Bone grafts, coatings	Dental implants	Pharmaceuticals	Dental remineralization
References

Notes on Nomenclature and Confounding Terms

• Phosphide vs. Phosphate : Calcium triphosphide (Ca₃P₂) is a phosphorus-rich compound distinct from phosphate-based TCP. The latter’s name, "tricalcium phosphate," reflects its three calcium ions per two phosphate groups .
• Ca/P Ratios : Misinterpretation of ratios (e.g., 1.5 for TCP vs. 1.67 for HAP) is critical in predicting solubility and biocompatibility .

Biological Activity

Calcium triphosphide (Ca₃P₂O₇) is a compound that has garnered attention for its biological activity, particularly in the context of its interactions within biological systems and potential applications in medicine. This article explores the biological activity of this compound, focusing on its mechanisms of action, effects on cellular processes, and implications for health and disease.

Overview of this compound

This compound is an inorganic compound composed of calcium and phosphate groups. It is part of a broader class of calcium phosphate compounds known for their biocompatibility and biodegradability, making them suitable for various biomedical applications. The compound is often studied for its role in bone metabolism, cellular signaling, and as a potential therapeutic agent.

Calcium Signaling

Calcium ions (Ca²⁺) play a crucial role in many cellular functions, including muscle contraction, neurotransmitter release, and cell proliferation. This compound can influence calcium signaling pathways by releasing Ca²⁺ ions in physiological environments. This release can activate various intracellular signaling cascades, which are vital for maintaining cellular homeostasis and responding to external stimuli .

Bone Metabolism

This compound is implicated in bone metabolism due to its calcium content. Studies have shown that calcium phosphate compounds can enhance bone mineralization and repair processes. For instance, research indicates that supplementation with calcium phosphate can lead to increased plasma calcium levels without significantly affecting phosphate concentrations, suggesting a selective enhancement of calcium availability for bone formation .

Case Study 1: Calcium Phosphate Supplementation

A clinical study investigated the effects of calcium phosphate supplementation on bone health. Participants receiving calcium phosphate showed significant increases in plasma calcium concentrations after supplementation periods compared to placebo groups. This suggests that this compound may similarly enhance calcium bioavailability, contributing to improved bone health .

Parameter	Calcium Phosphate Group	Placebo Group
Plasma Calcium Concentration (mg/dL)	Increased significantly after 8 weeks	No significant change
Bone Resorption Markers	No change	No change
Plasma Phosphate Concentration (mg/dL)	Decreased after supplementation	No significant change

Case Study 2: Cellular Uptake Mechanisms

Research has demonstrated that calcium phosphate nanoparticles can effectively deliver therapeutic agents into cells due to their biocompatibility and ability to mimic natural bone mineral structures. These nanoparticles can be functionalized to enhance their targeting capabilities, allowing for precise delivery of drugs or genetic material into specific cell types .

Implications for Health

The biological activity of this compound suggests potential applications in various medical fields:

• Bone Health : Its role in enhancing calcium availability could be beneficial in treating osteoporosis or other conditions characterized by low bone density.
• Drug Delivery Systems : The ability of calcium phosphate nanoparticles to encapsulate drugs and facilitate cellular uptake opens avenues for targeted therapies in cancer treatment or gene therapy.

Q & A

Q. What are the established methodologies for synthesizing calcium triphosphide (CaP₃) in a laboratory setting?

this compound is typically synthesized via solid-state reactions or solution-based methods. For solid-state synthesis, stoichiometric mixtures of calcium metal and red phosphorus are heated under inert conditions (e.g., argon atmosphere) at temperatures exceeding 600°C, followed by slow cooling to prevent oxidation. Solution-based methods involve reacting calcium precursors (e.g., calcium chloride) with phosphorus sources (e.g., sodium phosphide) in anhydrous solvents. Post-synthesis, characterization via X-ray diffraction (XRD) and scanning electron microscopy (SEM) is critical to confirm phase purity and crystallinity .

Q. How can researchers optimize experimental conditions to minimize impurities in this compound synthesis?

Impurities such as calcium phosphates or unreacted phosphorus can arise from oxygen contamination or incomplete reactions. To mitigate this:

• Use high-purity precursors (≥99.9%) and rigorously dry solvents.
• Conduct reactions in sealed quartz ampoules under high vacuum (<10⁻⁵ mbar) to exclude oxygen.
• Employ thermal gradient techniques to enhance reaction homogeneity.
• Validate purity using energy-dispersive X-ray spectroscopy (EDS) and inductively coupled plasma mass spectrometry (ICP-MS) .

Q. What computational approaches are suitable for modeling the electronic structure of this compound?

Density functional theory (DFT) with generalized gradient approximation (GGA) functionals (e.g., PW91 or PBE) is widely used to study electronic properties. For higher accuracy in bandgap prediction, hybrid functionals (e.g., HSE06) are recommended. Software packages like VASP (Vienna Ab initio Simulation Package) with projector-augmented wave (PAW) pseudopotentials enable efficient calculations of lattice parameters and density of states .

Advanced Research Questions

Q. How can discrepancies in reported thermodynamic properties of this compound be resolved?

Contradictions in properties like enthalpy of formation (ΔHf) may stem from differences in synthesis conditions or measurement techniques. To resolve these:

• Replicate experiments under controlled atmospheres and standardized calorimetry protocols.
• Cross-validate results using complementary methods (e.g., differential scanning calorimetry and ab initio calculations).
• Reference high-quality datasets from peer-reviewed studies, such as thermodynamic analyses using the CALPHAD method .

Q. What strategies address contradictions between theoretical and experimental bandgap values for this compound?

Theoretical bandgaps often underestimate experimental values due to DFT’s limitations in describing excited states. To reconcile discrepancies:

• Apply GW approximation or hybrid functionals (e.g., HSE06) for improved accuracy.
• Compare computational results with experimental data from UV-Vis spectroscopy or ellipsometry.
• Account for defects or surface states in experimental samples, which can alter optical properties .

Q. How can the anisotropic carrier mobility of this compound be experimentally validated?

Use angle-resolved photoemission spectroscopy (ARPES) to map electronic band dispersion along crystallographic directions. Complement this with Hall effect measurements under varying temperatures to isolate phonon-scattering contributions. Computational validation via Wannier function-based mobility calculations (Takagi formula) can further correlate anisotropy with crystal structure .

Q. What in vitro methodologies assess the biocompatibility of this compound for biomedical applications?

• Cell Culture : Use osteoblast-like cell lines (e.g., MC3T3-E1) in Dulbecco’s Modified Eagle Medium (DMEM) with 10% fetal bovine serum.
• Proliferation Assays : Quantify viability via MTT assays at 24/48/72-hour intervals.
• Morphology Analysis : Employ SEM to observe cell adhesion and spreading on CaP₃ substrates.
• Osteogenic Differentiation : Measure alkaline phosphatase (ALP) activity and calcium deposition .

Methodological Best Practices

Q. How should researchers handle air-sensitive this compound during experiments?

• Store samples in argon-filled gloveboxes (O₂ < 0.1 ppm).
• Use Schlenk line techniques for transferring materials.
• Characterize samples immediately after synthesis to prevent surface oxidation .

Q. What validation frameworks ensure reproducibility in this compound research?

• Data Transparency : Publish raw datasets (XRD, SEM, EDS) as supplementary materials.
• Protocol Replication : Follow standardized reporting guidelines (e.g., Beilstein Journal’s experimental section requirements).
• Peer Review : Engage collaborators to independently verify synthesis and characterization steps .